Cas no 1803560-86-2 (3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride)

• Product Name: 3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride
• CAS No: 1803560-86-2
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD28714793
• CID: 5211026
• PubChem ID: 122199391
• Update Time: 2025-06-13

3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride

• MDL： MFCD28714793
• Inchi： 1S/C6H11NO3.ClH/c1-4-2-7-5(3-10-4)6(8)9;/h4-5,7H,2-3H2,1H3,(H,8,9);1H
• InChI Key： MXADEJLMYVKMKS-UHFFFAOYSA-N
• SMILES： C(C1NCC(C)OC1)(=O)O.Cl

Additional information on 3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride

Introduction to 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride (CAS No. 1803560-86-2)

3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, identified by its CAS number 1803560-86-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 3-Morpholinecarboxylic acid, 6-methyl- features a morpholine ring substituted with a carboxylic acid group at the 3-position and a methyl group at the 6-position. The hydrochloride formulation indicates that the carboxylic acid group is protonated, forming a salt with hydrochloric acid. This modification not only improves the compound's handling properties but also influences its pharmacokinetic behavior, which is crucial for drug design and development.

In recent years, there has been a growing interest in morpholine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and antiviral effects. The specific modification of 3-Morpholinecarboxylic acid, 6-methyl- may contribute to unique pharmacological profiles that make it a promising candidate for further investigation.

One of the most compelling aspects of 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride is its potential role in drug discovery. Researchers are exploring its utility as a building block in the synthesis of novel therapeutic agents. The morpholine core is a common scaffold in many drugs, including those used to treat neurological disorders, infectious diseases, and chronic conditions. The presence of both a carboxylic acid and a methyl group provides multiple sites for chemical modification, allowing for the creation of diverse derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of morpholine-based compounds. These tools have enabled scientists to predict the binding affinity and efficacy of potential drug candidates with high accuracy. As a result, 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride has become an attractive starting point for virtual screening and experimental validation studies.

The pharmaceutical industry has been particularly interested in compounds that can modulate enzyme activity or interact with specific biological targets. Morpholine derivatives are known to interact with various enzymes and receptors due to their ability to mimic natural biomolecules. The unique structural features of 3-Morpholinecarboxylic acid, 6-methyl- may enable it to bind to targets involved in pathways relevant to diseases such as cancer, diabetes, and autoimmune disorders.

Several preclinical studies have highlighted the potential of morpholine derivatives as lead compounds for drug development. These studies often focus on evaluating the compound's safety profile, pharmacokinetics, and mechanism of action. The hydrochloride salt form of 3-Morpholinecarboxylic acid, 6-methyl- has been shown to exhibit good oral bioavailability and prolonged half-life in animal models, suggesting its suitability for therapeutic applications.

The synthesis of 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and minimize byproduct formation. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly used in its preparation.

Quality control plays a critical role in ensuring the consistency and reliability of pharmaceutical intermediates like 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride. Rigorous analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are utilized to verify the compound's identity and purity.

The growing demand for specialized chemical intermediates has led to an increase in research investments focused on developing efficient synthetic routes for morpholine derivatives. Companies specializing in fine chemicals are collaborating with academic institutions to explore new methodologies that can enhance production scalability while maintaining high quality standards.

The future prospects for 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride are promising given its versatility as a pharmacological building block. Ongoing research aims to uncover novel applications for this compound by investigating its interactions with biological targets and exploring its potential in combination therapies.

In conclusion,3-Morpholinecarboxylic acid, 6-methyl, hydrochloride (CAS No. 1803560-86-2) represents an important advancement in pharmaceutical chemistry. Its unique structural features and favorable physicochemical properties make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.